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Introduction

Leucine-rich repeat kinase 2 (LRRK?2) is a large, multi-domain protein that has garnered
significant interest in the field of neurodegenerative disease research, particularly Parkinson's
disease. The kinase activity of LRRK2 is implicated in various cellular processes, and its
dysregulation is linked to disease pathogenesis. A key indicator of LRRK2 kinase activity is its
autophosphorylation at multiple sites, including Serine 935 (S935). The phosphorylation of
S935 is a widely used biomarker for assessing LRRK2 kinase activity in both in vitro and in vivo
models.

PFE-360 is a potent, selective, and brain-penetrant small molecule inhibitor of LRRK2 kinase
activity.[1] By inhibiting the kinase function of LRRK2, PFE-360 leads to a significant reduction
in the phosphorylation of LRRK2 at S935. This makes immunohistochemistry (IHC) for
phospho-S935 LRRK2 (pS935-LRRK?2) a valuable method to visualize and quantify the target
engagement and pharmacodynamic effects of PFE-360 in tissue samples.
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These application notes provide a detailed protocol for the immunohistochemical detection of
pS935-LRRK2 in brain tissue from animals treated with the LRRK2 inhibitor PFE-360, enabling
researchers to assess the in situ efficacy of LRRK2 inhibition.

Quantitative Data Summary

The following tables provide key quantitative data for the experimental components described
in these protocols.

Table 1: PFE-360 Properties and In Vivo Administration

Parameter Value Reference
In Vivo IC50 2.3nM [2]
Animal Model Sprague Dawley rats [3]
Dosage 4 mg/kg and 7.5 mg/kg [3]
o ] Orally, twice daily (BID) for 10-
Administration [3]
12 weeks

) 10% DMSO, 40% PEG300,
Vehicle . [4]
5% Tween-80, 45% Saline

Table 2: Recommended Reagents and Dilutions for IHC
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Reagent Vendor (Cat. No.) Recommended Dilution
Primary Antibody: Rabbit anti-

Abcam (ab133450) 1:500 - 1:1000
pS935-LRRK2
Secondary Antibody: Goat
anti-Rabbit IgG (H+L), Alexa Invitrogen (A-11008) 1:500 - 1:1000

Fluor 488

Blocking Solution

5% Normal Goat Serum in
PBS with 0.3% Triton X-100

N/A

Antigen Retrieval Buffer

10 mM Sodium Citrate, 0.05%
Tween 20, pH 6.0

N/A

Signaling Pathway and Experimental Workflow
LRRK2 Signaling and Inhibition by PFE-360
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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